Cas no 73343-87-0 (Butanoic acid, 4-[(2-phenylethyl)amino]-)

• Product Name: Butanoic acid, 4-[(2-phenylethyl)amino]-
• CAS No: 73343-87-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 542623
• PubChem ID: 12220647
• Update Time: 2025-10-14

Butanoic acid, 4-[(2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(2-phenylethyl)amino]-
• 4-(2-phenylethylamino)butanoic acid
• DTXSID90481086
• A1-05529
• 4-[(2-PHENYLETHYL)AMINO]BUTANOIC ACID
• EN300-49723
• SCHEMBL2872694
• 73343-87-0

• Inchi： 1S/C12H17NO2/c14-12(15)7-4-9-13-10-8-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7-10H2,(H,14,15)
• InChI Key： JSUKJSGJFFTJOL-UHFFFAOYSA-N
• SMILES： OC(CCCNCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 4-[(2-phenylethyl)amino]-

Butanoic acid, 4-[(2-phenylethyl)amino]- (CAS No. 73343-87-0): A Comprehensive Overview in Modern Chemical Research

Butanoic acid, 4-[(2-phenylethyl)amino]-, identified by its Chemical Abstracts Service Number (CAS No. 73343-87-0), is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butanoic acid moiety linked to a N-(2-phenylethyl)amino group, has garnered attention due to its structural complexity and potential biological activities. The unique combination of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of Butanoic acid, 4-[(2-phenylethyl)amino]- consists of a four-carbon chain terminated by a carboxylic acid group, which is further substituted with an amino group connected to a phenethyl side chain. This configuration imparts both lipophilicity and hydrogen bonding capabilities, making it an attractive candidate for drug design. The phenethyl group, in particular, is known for its role in modulating neurotransmitter activity and has been widely explored in the development of psychotropic drugs.

In recent years, there has been a surge in research focused on the pharmacological properties of derivatives of Butanoic acid, 4-[(2-phenylethyl)amino]-. Studies have demonstrated that modifications to this core structure can lead to compounds with enhanced binding affinity to specific biological targets. For instance, researchers have investigated its potential as an intermediate in the synthesis of serotonin receptor modulators. The presence of the aromatic ring in the phenethyl moiety allows for interactions with aromatic recognition sites in proteins, which is a key factor in drug-receptor binding.

One of the most compelling aspects of Butanoic acid, 4-[(2-phenylethyl)amino]- is its versatility as a building block in medicinal chemistry. Its ability to undergo various chemical transformations, such as alkylation, acylation, and coupling reactions, makes it a versatile precursor for generating libraries of compounds for high-throughput screening. This approach has been successfully employed in academic and industrial settings to identify novel lead compounds with therapeutic potential.

The synthesis of Butanoic acid, 4-[(2-phenylethyl)amino]- typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of butanoic acid derivatives with phenethylamine derivatives under controlled conditions. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods.

The pharmacological evaluation of Butanoic acid, 4-[(2-phenylethyl)amino]- and its derivatives has revealed several promising avenues for therapeutic intervention. For example, studies have shown that certain analogs exhibit inhibitory activity against enzymes involved in inflammatory pathways. This has sparked interest in developing new anti-inflammatory agents based on this scaffold. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.

In conclusion, Butanoic acid, 4-[(2-phenylethyl)amino]- (CAS No. 73343-87-0) represents a fascinating molecule with significant implications for modern chemical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in drug discovery and development.